molecular formula C25H40O6 B1178413 Tribonate CAS No. 133249-32-8

Tribonate

Cat. No.: B1178413
CAS No.: 133249-32-8
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tribonate is a pharmaceutical formulation primarily used to counteract metabolic and respiratory acidosis. It contains a combination of active ingredients: trometamol (THAM), sodium bicarbonate, and disodium phosphate . This compound is administered intravenously in clinical settings, particularly during cardiopulmonary bypass (CPB) procedures, to stabilize blood pH and mitigate acid-base imbalances . Its mechanism involves buffering excess hydrogen ions (H⁺) without generating carbon dioxide (CO₂), a critical advantage in patients with compromised respiratory function .

Properties

CAS No.

133249-32-8

Molecular Formula

C25H40O6

Synonyms

Tribonate

Origin of Product

United States

Comparison with Similar Compounds

Mechanism and Efficacy

  • Tribonate : Combines trometamol and sodium bicarbonate to buffer acids via dual pathways. Trometamol directly binds H⁺, while bicarbonate neutralizes H⁺ to form CO₂, which is metabolized or excreted. This hybrid approach minimizes CO₂ accumulation .
  • Sodium Bicarbonate : Acts solely by converting H⁺ into CO₂, which must be expelled via respiration. In patients with impaired ventilation (e.g., cardiac arrest), this can exacerbate hypercapnia and intracellular acidosis .

Clinical Guidelines

  • The American Heart Association (AHA) advises against routine use of SB in pulseless electrical activity (Class III recommendation, LOE B) due to risks of paradoxical intracellular acidosis and hypernatremia .

Adverse Effects

  • SB : Linked to electrolyte imbalances (hypernatremia, hypokalemia) and tissue hypoxia due to CO₂ diffusion .
  • This compound : Thrombophlebitis is a reported side effect, but it avoids SB’s CO₂-related complications .

Comparison with Tromethamine (THAM)

Structural and Functional Similarities

  • This compound includes trometamol (synonymous with THAM) as a primary buffer. THAM is a non-CO₂-generating amine that directly neutralizes H⁺ ions, making it suitable for patients with hypercapnia .
  • THAM Alone : Lacks the bicarbonate component, limiting its buffering capacity in bicarbonate-depleted states.

Data Table: Key Properties of this compound and Comparable Compounds

Property This compound Sodium Bicarbonate (SB) Tromethamine (THAM)
Active Ingredients Trometamol, NaHCO₃, Na₂HPO₄ NaHCO₃ Trometamol
CO₂ Generation Minimal (dual buffering) High None
Clinical Use Acidosis, CPB Metabolic acidosis, cardiac arrest Metabolic acidosis, neonatal care
AHA Recommendation Not specified (limited data) Class III (not recommended) Class IIb (context-dependent)
Key Side Effects Thrombophlebitis Hypernatremia, hypercapnia Hypoglycemia, respiratory depression
Evidence Strength Limited (case studies) Moderate (historical use) Moderate (controlled trials)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.